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Compound of Interest

Compound Name: 2-Bromopyrene

Cat. No.: B1587533

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Bromopyrene was readily available.
This guidance is based on the safety data for structurally similar compounds, including other
brominated pyrenes and general principles for handling polycyclic aromatic hydrocarbons
(PAHSs). Researchers should handle 2-Bromopyrene with extreme caution and assume it
possesses significant hazards.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals. It outlines the necessary personal protective
equipment (PPE), step-by-step operational procedures, and disposal plans to ensure
laboratory safety and compliance.

Hazard Identification and Personal Protective Equipment

Based on related compounds, 2-Bromopyrene should be presumed to be a skin, eye, and
respiratory irritant. Polycyclic aromatic hydrocarbons as a class of compounds have known
toxic and carcinogenic properties. Therefore, stringent safety measures are mandatory.

Summary of Required Personal Protective Equipment:
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PPE Category Item Specification
Tight-sealing, compliant with
Eye Protection Safety Goggles OSHA 29 CFR 1910.133 or

European Standard EN166.

Face Shield

To be worn in addition to safety
goggles, especially when
handling larger quantities or
during procedures with a high

risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for integrity before use
and dispose of them properly

after handling.

Body Protection

Laboratory Coat

Flame-resistant, fully buttoned.

Chemical Apron

Recommended when handling

significant quantities.

Respiratory Protection

Chemical Fume Hood

All handling of 2-Bromopyrene
must be performed within a

certified chemical fume hood.

Respirator

For situations where a fume
hood is not available or in case
of a spill, a NIOSH-approved
respirator with organic vapor

cartridges is necessary.

Quantitative Data Summary

Specific toxicological data for 2-Bromopyrene is limited. The following table includes its

chemical properties and the general occupational exposure limits for polycyclic aromatic

hydrocarbons (PAHS).
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Identifier

Value

CAS Number

1714-27-8[1]

Molecular Formula

Ci6HoBI[1]

Molecular Weight

281.15 g/mol [1]

OSHA PEL (for PAHs)

8-hour time-weighted average (TWA) of 0.2
mg/m3 (as the benzene-soluble fraction of coal
tar pitch volatiles).[2][3]

NIOSH REL (for PAHS)

Recommended at the lowest detectable
concentration, which was 0.1 mg/m3 for coal tar
pitch volatiles at the time of the

recommendation.[2][3]

Operational Plan for Safe Handling

This protocol details the safe handling of 2-Bromopyrene from receipt to disposal.

Experimental Workflow Diagram
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Safe Handling Workflow for 2-Bromopyrene

Preparation

1. Receive and Inspect
(Check for container damage)

:

2. Secure Storage
(Cool, dry, well-ventilated area away from incompatible materials)

:

3. Prepare Handling Area
(Ensure fume hood is certified, safety shower/eyewash are accessible)

:

4. Don Appropriate PPE
(Gloves, goggles, lab coat)

Handling

5. Weigh and Transfer
(Perform all manipulations inside a chemical fume hood)

:

6. Conduct Experiment
(Avoid dust/aerosol formation)

Cleanup and Disposal

7. Decontaminate
(Clean all surfaces and equipment)

:

8. Segregate Waste
(Collect all contaminated materials in a labeled hazardous waste container)

:

9. Dispose of Waste
(Arrange for pickup by certified hazardous waste contractor)

:

10. Doff PPE
(Remove and dispose of gloves, wash hands thoroughly)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromopyrene.
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Step-by-Step Handling Protocol

e Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.

o Keep the container tightly closed when not in use.
e Pre-Handling Preparations:
o Before handling, ensure that an eyewash station and safety shower are readily accessible.

o All work must be performed within a certified chemical fume hood to prevent inhalation of
dust or vapors.

o Don all required personal protective equipment (nitrile gloves, safety goggles, face shield,
and a fully buttoned lab coat).

» Handling the Compound:

o

Handle 2-Bromopyrene as a solid, avoiding the formation of dust.

[¢]

Use appropriate tools for transfers to minimize the risk of spillage.

o

Do not eat, drink, or smoke when using this product.

[e]

Wash hands thoroughly after handling.

Disposal Plan

All waste containing 2-Bromopyrene must be treated as hazardous waste.

Step-by-Step Disposal Protocol

o Waste Segregation:
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o Collect all solid waste, including contaminated gloves, wipes, and weighing paper, in a
dedicated, labeled hazardous waste container.

o Solutions containing 2-Bromopyrene should be collected in a separate, labeled
hazardous waste container for halogenated organic solvents.

o Never dispose of 2-Bromopyrene in the regular trash or down the drain. Chemical waste
must be disposed of through your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company.[4]

o Container Management:

o Ensure all waste containers are in good condition, compatible with the chemical, and are
kept closed except when adding waste.

o Label all containers with "Hazardous Waste," the full chemical name "2-Bromopyrene,"
and the associated hazards.

o Empty Container Disposal:

[e]

Empty containers that held 2-Bromopyrene must be decontaminated.

[e]

Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).[5]

(¢]

The rinsate must be collected and disposed of as hazardous liquid waste.[5]

[¢]

After triple-rinsing, deface the label on the empty container before disposing of it in the
appropriate solid waste stream, following institutional guidelines.

Spill Cleanup Protocol

e Evacuate and Secure: Alert others in the immediate area and restrict access.
o Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

o Absorb: For any spills, absorb with an inert material such as vermiculite, sand, or a chemical
absorbent pad.
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o Cleanup: Carefully sweep or scoop up the absorbent material and place it in a sealed,
labeled container for disposal as hazardous waste.

o Decontaminate: Clean the spill area with soap and water, collecting all cleaning materials as
hazardous waste.

» Reporting: Report the spill to your laboratory supervisor and your institution's EHS
department in accordance with your site-specific procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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